Cas no 93427-59-9 ( )

  structure
  structure
Product Name: 
CAS No:93427-59-9
MF:C13H14N2O4
MW:262.261263370514
CID:999749
PubChem ID:292878
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 3-[4-methyl-3-(2-oxo-1,3-oxazolidin-3-yl)phenyl]-1,3-oxazolidin-2-one
    • NSC-159068
    • 93427-59-9
    • DTXSID00303563
    • NSC159068
    • 3,3'-(4-Methyl-1,3-phenylene)bis(oxazolidin-2-one)
    • 3,3'-(4-methylbenzene-1,3-diyl)bis(1,3-oxazolidin-2-one)
    • 3-[2-methyl-5-(2-oxooxazolidin-3-yl)phenyl]oxazolidin-2-one
    • DS-014046
    •  
    • Inchi: 1S/C13H14N2O4/c1-9-2-3-10(14-4-6-18-12(14)16)8-11(9)15-5-7-19-13(15)17/h2-3,8H,4-7H2,1H3
    • InChI Key: NCHCNPLQJBBLKO-UHFFFAOYSA-N
    • SMILES: O1C(N(CC1)C1C(C)=CC=C(C=1)N1C(=O)OCC1)=O

Computed Properties

  • Exact Mass: 262.095
  • Monoisotopic Mass: 262.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 59.1Ų

Experimental Properties

  • Density: 1.381
  • Boiling Point: 430.2°C at 760 mmHg
  • Flash Point: 214°C
  • Refractive Index: 1.609
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